molecular formula C17H20N2O B4538688 N-[1-(4-isopropylphenyl)ethyl]nicotinamide

N-[1-(4-isopropylphenyl)ethyl]nicotinamide

Cat. No. B4538688
M. Wt: 268.35 g/mol
InChI Key: VPQIDHFAXOGSFJ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of nicotinamide derivatives often involves the formation of complex organic structures through multi-step reactions. While specific details on N-[1-(4-isopropylphenyl)ethyl]nicotinamide are scarce, the synthesis of related compounds typically utilizes reactions such as the condensation of nicotinic acid with aldehydes or the reaction of chloroacetaldehyde with nicotinamide to produce fluorescent analogs, as seen in the synthesis of nicotinamide 1,N(6)-ethenoadenine dinucleotide (Barrio, Secrist, & Leonard, 1972).

Molecular Structure Analysis

The molecular structure of nicotinamide derivatives reveals insights into their chemical behavior and reactivity. For example, studies on ethyl 2-methoxy-6-[(triphenylphosphoranylidene)amino]nicotinate and its analogs highlighted almost identical bond lengths and molecular conformations, underscoring the impact of minor modifications on the crystal structure and electronic properties of these molecules (Cobo, Glidewell, Low, & Orozco, 2008).

Chemical Reactions and Properties

Nicotinamide derivatives engage in a variety of chemical reactions, influenced by their functional groups and molecular structure. For instance, nicotinamide's role in enhancing the solubility of poorly water-soluble molecules through hydrotropic action demonstrates its chemical versatility (Nicoli, Zani, Bilzi, Bettini, & Santi, 2008).

Physical Properties Analysis

The physical properties of nicotinamide and its derivatives, such as solubility, are crucial for their functionality and applications. The solubility of nicotinamide in various solvents and its interactions with other compounds, like parabens, affect its usability in different domains (Nicoli, Zani, Bilzi, Bettini, & Santi, 2008).

properties

IUPAC Name

N-[1-(4-propan-2-ylphenyl)ethyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N2O/c1-12(2)14-6-8-15(9-7-14)13(3)19-17(20)16-5-4-10-18-11-16/h4-13H,1-3H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPQIDHFAXOGSFJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)C(C)NC(=O)C2=CN=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{1-[4-(propan-2-yl)phenyl]ethyl}pyridine-3-carboxamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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